Cas no 41577-87-1 (2-Cyclohexen-1-one,2-methoxy-6-methyl-)

• Product Name: 2-Cyclohexen-1-one,2-methoxy-6-methyl-
• CAS No: 41577-87-1
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 327768
• PubChem ID: 13678109
• Update Time: 2025-09-27

2-Cyclohexen-1-one,2-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-methoxy-6-methyl-
• 2-Cyclohexen-1-one,2-methoxy-6-methyl-(9CI)
• 41577-87-1
• 2-METHOXY-6-METHYLCYCLOHEX-2-EN-1-ONE
• EN300-382767
• SCHEMBL15972009

• Inchi： 1S/C8H12O2/c1-6-4-3-5-7(10-2)8(6)9/h5-6H,3-4H2,1-2H3
• InChI Key： DOINSEBJSDYDDC-UHFFFAOYSA-N
• SMILES： O(C)C1=CCCC(C)C1=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Cyclohexen-1-one,2-methoxy-6-methyl-

Introduction to 2-Cyclohexen-1-one,2-methoxy-6-methyl- (CAS No. 41577-87-1)

2-Cyclohexen-1-one,2-methoxy-6-methyl-, identified by the Chemical Abstracts Service registry number CAS No. 41577-87-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclohexenone backbone with methoxy and methyl substituents, has garnered attention due to its structural complexity and potential applications in synthetic chemistry and drug development.

The structural framework of 2-Cyclohexen-1-one,2-methoxy-6-methyl- consists of a cyclohexene ring fused with a carbonyl group at the 1-position, further modified by a methoxy group at the 2-position and a methyl group at the 6-position. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, facilitating diverse chemical transformations.

In recent years, the study of heterocyclic compounds has seen substantial growth, particularly in the context of medicinal chemistry. 2-Cyclohexen-1-one,2-methoxy-6-methyl- has been explored as a precursor in the synthesis of biologically active molecules. Its cyclohexenone core is a common motif in natural products and pharmaceuticals, contributing to its pharmacological relevance. Researchers have leveraged its structural features to develop novel compounds with potential therapeutic applications.

One of the most intriguing aspects of CAS No. 41577-87-1 is its role in catalytic processes. The compound has been investigated as a ligand or intermediate in various catalytic systems, including asymmetric synthesis. The methoxy and methyl groups provide handles for further functionalization, enabling chemists to design molecules with specific stereochemical outcomes. This has opened up new avenues for the development of enantioselective catalysts, which are crucial in producing chiral drugs with high efficacy and minimal side effects.

The pharmaceutical industry has shown particular interest in derivatives of 2-Cyclohexen-1-one,2-methoxy-6-methyl due to their potential as pharmacophores. Studies have demonstrated that modifications around this core structure can lead to compounds with anti-inflammatory, antimicrobial, and even anticancer properties. For instance, researchers have synthesized analogs that exhibit significant activity against certain cancer cell lines by targeting specific molecular pathways. These findings underscore the importance of CAS No. 41577-87-1 as a building block in drug discovery.

From a synthetic chemistry perspective, 2-Cyclohexen-1-one,2-methoxy-6-methyl- serves as an excellent model for exploring new reaction pathways. Its reactivity allows for diverse functional group interconversions, making it a versatile tool in organic synthesis. Techniques such as oxidation, reduction, and coupling reactions have been applied to this compound to generate novel structures with tailored properties. This adaptability has made it a staple in academic and industrial research laboratories.

The environmental impact of chemical research also plays a role in how CAS No. 41577-87-1 is utilized. Efforts are underway to develop greener synthetic methods that minimize waste and reduce energy consumption. The compound’s role in these processes highlights its importance not only as a chemical intermediate but also as a catalyst for sustainable chemistry practices.

In conclusion,2-Cyclohexen-1-one,2-methoxy-6-methyl- is a multifaceted compound with significant implications in organic synthesis and pharmaceutical development. Its unique structural features make it a valuable asset for researchers seeking to create novel biologically active molecules or develop efficient catalytic systems. As our understanding of molecular interactions continues to evolve, CAS No. 41577-87-1 will likely remain at the forefront of chemical innovation.